Cas no 2229580-94-1 (5-(2,2-difluoroacetyl)thiophene-3-carbonitrile)

• Product Name: 5-(2,2-difluoroacetyl)thiophene-3-carbonitrile
• CAS No: 2229580-94-1
• MF: C₇H₃F₂NOS
• MW: 187.166627168655
• CID: 5884111
• PubChem ID: 165691115
• Update Time: 2025-05-22

5-(2,2-difluoroacetyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2,2-difluoroacetyl)thiophene-3-carbonitrile
• EN300-1970075
• 2229580-94-1

• Inchi： 1S/C7H3F2NOS/c8-7(9)6(11)5-1-4(2-10)3-12-5/h1,3,7H
• InChI Key： OJBVCVAJIYDOQX-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(C(F)F)=O

Computed Properties

• Exact Mass: 186.99034122g/mol
• Monoisotopic Mass: 186.99034122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.1Ų

Additional information on 5-(2,2-difluoroacetyl)thiophene-3-carbonitrile

Comprehensive Overview of 5-(2,2-difluoroacetyl)thiophene-3-carbonitrile (CAS No. 2229580-94-1)

5-(2,2-difluoroacetyl)thiophene-3-carbonitrile (CAS No. 2229580-94-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique thiophene backbone and difluoroacetyl functional group, serves as a versatile intermediate in the synthesis of various high-value chemicals. Its molecular structure, which combines a carbonitrile moiety with a difluoroacetyl substituent, makes it particularly valuable for applications requiring precise electronic and steric properties.

In recent years, the demand for 5-(2,2-difluoroacetyl)thiophene-3-carbonitrile has surged due to its role in the development of novel heterocyclic compounds. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and fluorescent probes, which are critical in drug discovery and diagnostic applications. The compound's ability to act as a building block for more complex structures has made it a focal point in medicinal chemistry and material engineering.

One of the key reasons for the growing interest in 5-(2,2-difluoroacetyl)thiophene-3-carbonitrile is its compatibility with modern green chemistry principles. As industries shift toward sustainable practices, this compound's efficient synthesis routes and minimal environmental impact align well with global trends. Its low toxicity profile and high stability further enhance its appeal for large-scale applications, making it a preferred choice for manufacturers and researchers alike.

The compound's electronic properties also make it a candidate for use in organic electronics, such as OLEDs and photovoltaic cells. The thiophene ring, known for its excellent charge-transport characteristics, combined with the difluoroacetyl group's electron-withdrawing effects, creates a balanced molecular framework for optoelectronic applications. This has led to increased research into its potential for energy storage and light-emitting devices.

From a commercial perspective, 5-(2,2-difluoroacetyl)thiophene-3-carbonitrile is often sought after by suppliers specializing in fine chemicals and custom synthesis. Its CAS No. 2229580-94-1 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. The compound's high purity and consistent quality are critical for end-users in the pharmaceutical and electronics industries, where even minor impurities can significantly impact performance.

In summary, 5-(2,2-difluoroacetyl)thiophene-3-carbonitrile (CAS No. 2229580-94-1) stands out as a multifaceted compound with broad applications across multiple industries. Its unique structural features, combined with its alignment with sustainable chemistry and advanced material science, position it as a valuable asset for future innovations. As research continues to uncover new uses for this compound, its relevance in both academic and industrial settings is expected to grow exponentially.